Cas no 16762-34-8 (2-benzoyl-4,6-dimethylphenol)

• Product Name: 2-benzoyl-4,6-dimethylphenol
• CAS No: 16762-34-8
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 3808976
• PubChem ID: 3704315
• Update Time: 2025-07-19

2-benzoyl-4,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-hydroxy-3,5-dimethylphenyl)phenyl-
• (2-Hydroxy-3,5-dimethylphenyl)phenylmethanone
• 2-benzoyl-4,6-dimethylphenol
• 16762-34-8
• AKOS006079891
• EN300-1276924
• CS-0353707
• (2-Hydroxy-3,5-dimethylphenyl)(phenyl)methanone

• Inchi： 1S/C15H14O2/c1-10-8-11(2)14(16)13(9-10)15(17)12-6-4-3-5-7-12/h3-9,16H,1-2H3
• InChI Key： RXRCMFQQJAOTRT-UHFFFAOYSA-N
• SMILES： C(C1=CC(C)=CC(C)=C1O)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 226.099379685Da
• Monoisotopic Mass: 226.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-benzoyl-4,6-dimethylphenol

Introduction to 2-benzoyl-4,6-dimethylphenol (CAS No. 16762-34-8)

2-benzoyl-4,6-dimethylphenol, identified by the Chemical Abstracts Service Number (CAS No.) 16762-34-8, is a significant organic compound with a rich chemical structure that has garnered attention in various scientific and industrial applications. This compound, featuring a benzoyl group and two methyl substituents at the 4th and 6th positions of a phenolic ring, exhibits unique physicochemical properties that make it valuable in multiple domains, including pharmaceuticals, agrochemicals, and material science.

The molecular structure of 2-benzoyl-4,6-dimethylphenol consists of a phenolic core functionalized with a benzoyl moiety at the 2-position and two methyl groups at the 4- and 6-positions. This arrangement imparts distinct reactivity and stability, making it a versatile intermediate in organic synthesis. The presence of the benzoyl group enhances its capability to participate in condensation reactions, while the methyl groups contribute to steric hindrance and influence its solubility characteristics.

In recent years, 2-benzoyl-4,6-dimethylphenol has been extensively studied for its potential applications in pharmaceutical research. Its structural motif resembles several bioactive molecules, suggesting possible roles in drug design and development. Specifically, researchers have explored its derivatives as candidates for antimicrobial and anti-inflammatory agents. The phenolic hydroxyl group can engage in hydrogen bonding interactions with biological targets, while the benzoyl group may facilitate binding to specific enzyme active sites. These properties have prompted investigations into its efficacy as a precursor for novel therapeutic compounds.

One of the most compelling areas of research involving 2-benzoyl-4,6-dimethylphenol is its role as a chelating agent. The benzoyl group can coordinate with metal ions, forming stable complexes that have applications in catalysis and medicinal chemistry. For instance, studies have demonstrated its utility in stabilizing transition metals such as copper and iron, which are crucial for various enzymatic processes. These complexes not only enhance reaction efficiency but also offer insights into metalloprotein function.

The agrochemical industry has also recognized the potential of 2-benzoyl-4,6-dimethylphenol as an intermediate in the synthesis of pesticides and herbicides. Its structural features allow for modifications that can improve bioactivity against pests while minimizing environmental impact. Researchers are particularly interested in its ability to disrupt metabolic pathways in insects, making it a promising candidate for next-generation crop protection agents.

Material science applications of 2-benzoyl-4,6-dimethylphenol are equally fascinating. The compound’s ability to form polymers or copolymers with other monomers has led to the development of advanced materials with tailored properties. For example, its incorporation into polymer matrices enhances thermal stability and mechanical strength. Additionally, its photochemical behavior has been investigated for use in organic electronics, where it may serve as an intermediate in the synthesis of light-emitting diodes (LEDs) and photovoltaic cells.

The synthesis of 2-benzoyl-4,6-dimethylphenol typically involves multi-step organic reactions starting from commercially available precursors such as anisole or resorcinol derivatives. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets stringent quality standards required for industrial and research applications. Techniques like catalytic hydrogenation and selective oxidation play pivotal roles in constructing the desired molecular framework efficiently.

Recent advancements in computational chemistry have further accelerated the study of 2-benzoyl-4,6-dimethylphenol by enabling precise molecular modeling and virtual screening of potential derivatives. These computational approaches allow researchers to predict biological activity and optimize synthetic routes before conducting expensive laboratory experiments. Such innovations underscore the growing importance of interdisciplinary collaboration between experimental chemists and computational scientists.

The environmental impact of using 2-benzoyl-4,6-dimethylphenol is another critical consideration. Efforts are underway to develop greener synthetic protocols that minimize waste generation and reduce reliance on hazardous reagents. Biocatalytic methods using enzymes or microbial systems are being explored as sustainable alternatives to traditional chemical synthesis. These efforts align with global initiatives to promote sustainable chemistry practices across industries.

In conclusion,2-benzoyl-4,6-dimethylphenol (CAS No. 16762-34-8) represents a multifaceted compound with broad applications spanning pharmaceuticals, agrochemicals, material science, and catalysis. Its unique structural features enable diverse functionalities that make it indispensable in modern chemical research. As scientific understanding evolves,2-benzoyl-4,6-dimethylphenol continues to inspire innovative discoveries that address societal challenges while advancing technological frontiers.